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Compound of Interest

Compound Name: M-110

Cat. No.: B608784 Get Quote

A Comparative Guide to "M-110" Antibodies and Their Alternatives for Researchers

In the vast landscape of biological research, the specificity and reliability of antibodies are

paramount. The designation "M-110" is associated with several distinct antibodies targeting

different proteins of high research interest. This guide provides a comprehensive comparison of

these "M-110" antibodies and their alternatives, focusing on their cross-reactivity and specificity

to aid researchers, scientists, and drug development professionals in selecting the most

suitable reagents for their experimental needs.

MS110: The Anti-BRCA1 Antibody
The Breast Cancer Type 1 susceptibility protein (BRCA1) is a critical tumor suppressor involved

in DNA repair. The monoclonal antibody MS110 is widely used for its detection.
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Feature
MS110 (Clone:
MS110)

D-9 (Clone: D-9)
Polyclonal Anti-
BRCA1 (#9010)

Target BRCA1 BRCA1 BRCA1

Host Species Mouse Not Specified Rabbit

Clonality Monoclonal Not Specified Polyclonal

Validated Applications
IHC-P, ICC/IF, Flow

Cytometry
WB, IP WB, IP

Species Reactivity Human[1][2] Human Human

Specificity/Cross-

Reactivity Notes

Recognizes an N-

terminal epitope

(amino acids 1-304) of

human BRCA1.[1] A

validation study found

it detects BRCA1 in

IHC on formalin-fixed

samples but with

significant run-to-run

variability. It was

found to be unreliable

for

immunoprecipitation

and Western blot in

cells with endogenous

expression.

Predominantly nuclear

staining is observed

after microwave

antigen retrieval.[3]

Shown to be specific

in Western blot and

immunoprecipitation

assays.

Detects endogenous

levels of total BRCA1

protein (nuclear

isoforms 1, 2, and 4).

It does not cross-react

with BRCA2.[4]

Experimental Workflow for Antibody Specificity Testing
A crucial step in antibody validation is to determine its specificity. The following workflow

outlines a general procedure for assessing antibody cross-reactivity.
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Caption: A generalized workflow for testing antibody specificity and cross-reactivity.

MA1-110: The Anti-Nestin Antibody
Nestin is an intermediate filament protein expressed in progenitor cells of the central nervous

system, making it a key marker for neural stem cells. The monoclonal antibody MA1-110 (clone

10C2) is a common tool for its detection.
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Comparison of Anti-Nestin Antibodies
Feature

MA1-110 (Clone:
10C2)

Polyclonal Anti-
Nestin (#10959)

MAB2736 (Clone:
307501)

Target Nestin Nestin Nestin

Host Species Mouse Rabbit Mouse

Clonality Monoclonal Polyclonal Monoclonal

Validated Applications
WB, ICC/IF, IHC, Flow

Cytometry[5]
Not Specified WB, ICC/IF

Species Reactivity Human, Mouse[5] Human, Mouse[6] Mouse, Rat[7]

Specificity/Cross-

Reactivity Notes

Recognizes human

Nestin protein

corresponding to

residues 1464-1614.

[5] Detects a band at

~250 kDa in Western

blot.[5]

Recognizes

endogenous levels of

total Nestin protein.[6]

Detects mouse and

rat Nestin in Western

blots.[7]

MT110 (Solitomab): The Bispecific Anti-EpCAM/CD3
Antibody
MT110, also known as Solitomab, is a bispecific T-cell engager (BiTE®) antibody construct

designed for cancer immunotherapy. It simultaneously binds to the Epithelial Cell Adhesion

Molecule (EpCAM) on tumor cells and CD3 on T-cells, redirecting T-cells to kill tumor cells. Due

to its therapeutic nature, a critical aspect is its on-target, off-tumor cross-reactivity with normal

tissues expressing EpCAM.

Comparison of Anti-EpCAM Bispecific Antibodies
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Feature MT110 (Solitomab) Catumaxomab BF-588-DualCAB

Target EpCAM x CD3 EpCAM x CD3 EpCAM x CD3

Format

Bispecific T-cell

Engager (BiTE®),

scFv-based

Trifunctional antibody

(rat/mouse hybrid)

Conditionally Active

Biologic (CAB),

bispecific

Species Reactivity Human Human
Human, Cynomolgus

Monkey

Therapeutic

Application
Solid Tumors Malignant Ascites

Solid Tumors

(preclinical)

Specificity/Cross-

Reactivity Notes

Engages T-cells to

lyse EpCAM-positive

cells. Development

was challenged by on-

target, off-tumor

toxicities in normal

tissues expressing

EpCAM.[8]

Approved for the

treatment of malignant

ascites. Systemic

administration led to

severe side effects.

Designed to be active

in the acidic tumor

microenvironment to

reduce on-target, off-

tumor toxicity. Does

not cross-react with

canine, rat, or mouse

proteins.[9]

Signaling Pathway of EpCAM
EpCAM is not just a cell adhesion molecule but also participates in cell signaling, contributing

to proliferation and differentiation.
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Caption: Simplified EpCAM signaling pathway upon proteolytic cleavage.
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Anti-SP110 Antibodies
SP110 is a nuclear body protein and a transcriptional coactivator. Antibodies against SP110

are used to study its role in gene regulation and its association with certain diseases.

Comparison of Anti-SP110 Antibodies

Feature
Rabbit Polyclonal
(ab67221)

Rabbit Polyclonal
(NBP2-20461)

Mouse Monoclonal
(sc-376741, Clone:
B-10)

Target SP110 SP110 SP110

Host Species Rabbit Rabbit Mouse

Clonality Polyclonal Polyclonal Monoclonal

Validated Applications WB WB
WB, IP, IF, IHC(P),

ELISA

Species Reactivity Human Not Specified Human[10]

Specificity/Cross-

Reactivity Notes

Recognizes isoforms

a, b, and c of human

SP110. A study

showed a rabbit anti-

Sp110 antiserum did

not cross-react with

the related protein

Sp140.

Recognizes a

recombinant protein

encompassing a

sequence within the

center region of

human SP110.[11]

Specific for an epitope

mapping between

amino acids 1-28 at

the N-terminus of

human SP110.

Experimental Protocols
Detailed and standardized protocols are essential for reproducible and reliable results in

antibody-based assays.

Western Blot Protocol for Specificity Testing
Sample Preparation: Lyse cells or tissues in RIPA buffer with protease and phosphatase

inhibitors. Determine protein concentration using a BCA assay.
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Gel Electrophoresis: Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or BSA

in TBST (Tris-Buffered Saline with 0.1% Tween-20).

Primary Antibody Incubation: Incubate the membrane with the primary antibody at the

recommended dilution overnight at 4°C with gentle agitation.

Washing: Wash the membrane three times for 5-10 minutes each with TBST.

Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary

antibody at the appropriate dilution for 1 hour at room temperature.

Washing: Repeat the washing step.

Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein

bands using an imaging system.

Immunohistochemistry (IHC) Protocol for Cross-
Reactivity Assessment

Deparaffinization and Rehydration: Deparaffinize formalin-fixed paraffin-embedded (FFPE)

tissue sections in xylene and rehydrate through a graded series of ethanol to water.

Antigen Retrieval: Perform heat-induced epitope retrieval (HIER) using a citrate buffer (pH

6.0) or Tris-EDTA buffer (pH 9.0) in a pressure cooker or water bath.

Blocking: Block endogenous peroxidase activity with 3% hydrogen peroxide. Block non-

specific binding with a protein block or normal serum from the same species as the

secondary antibody.

Primary Antibody Incubation: Incubate the sections with the primary antibody at the optimal

dilution in a humidified chamber overnight at 4°C.

Washing: Wash sections with a wash buffer (e.g., PBS with 0.05% Tween-20).
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Secondary Antibody and Detection: Apply a biotinylated secondary antibody followed by a

streptavidin-HRP conjugate, or use a polymer-based detection system.

Chromogen: Add a chromogen substrate such as DAB (3,3'-Diaminobenzidine) and monitor

for color development.

Counterstaining: Lightly counterstain the sections with hematoxylin.

Dehydration and Mounting: Dehydrate the sections through graded ethanol and xylene, and

mount with a permanent mounting medium.

This guide provides a starting point for researchers to compare and select appropriate "M-110"

antibodies and their alternatives. It is crucial to perform in-house validation for the specific

application and experimental system to ensure data accuracy and reproducibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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